N-(2-fluoro-5-nitrophenyl)-2-(4-methylphenyl)acetamide

• IUPAC Name: N-(2-fluoro-5-nitrophenyl)-2-(4-methylphenyl)acetamide
• InChI: InChI=1S/C15H13FN2O3/c1-10-2-4-11(5-3-10)8-15(19)17-14-9-12(18(20)21)6-7-13(14)16/h2-7,9H,8H2,1H3,(H,17,19)
• InChI Key: RVTVQFKVNUNQKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)NC2=C(C=CC(=C2)[N+](=O)[O-])F
• Molecular Formula: C15H13FN2O3
• Molecular Weight: 288.27 g/mol

Description

N-(2-fluoro-5-nitrophenyl)-2-(4-methylphenyl)acetamide, also known as FNPA, is a chemical compound that has been widely studied for its potential use in scientific research. FNPA is a nonsteroidal anti-inflammatory drug (NSAID) that has been shown to have anti-inflammatory and analgesic properties.

Mechanism of Action

N-(2-fluoro-5-nitrophenyl)-2-(4-methylphenyl)acetamide selectively inhibits COX-2 by binding to the active site of the enzyme. This prevents the conversion of arachidonic acid to prostaglandins, which reduces inflammation and pain. N-(2-fluoro-5-nitrophenyl)-2-(4-methylphenyl)acetamide also induces apoptosis in cancer cells by activating the caspase pathway, which is involved in programmed cell death.
Biochemical and Physiological Effects:
N-(2-fluoro-5-nitrophenyl)-2-(4-methylphenyl)acetamide has been shown to have anti-inflammatory and analgesic effects in animal models of inflammation and pain. It has also been shown to have anticancer and neuroprotective effects in cell culture and animal models of cancer and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-fluoro-5-nitrophenyl)-2-(4-methylphenyl)acetamide in lab experiments is its selectivity for COX-2, which allows for the investigation of the role of COX-2 in inflammation and pain. Another advantage is its potential use as a treatment for various diseases such as cancer and Alzheimer's disease. However, one limitation is its potential toxicity, which requires careful dosage and administration in lab experiments.

Future Directions

For research on N-(2-fluoro-5-nitrophenyl)-2-(4-methylphenyl)acetamide include investigating its potential use as a treatment for various diseases such as cancer and Alzheimer's disease. Further research is also needed to optimize the synthesis method of N-(2-fluoro-5-nitrophenyl)-2-(4-methylphenyl)acetamide to improve its yield and purity. Additionally, more studies are needed to investigate the potential toxic effects of N-(2-fluoro-5-nitrophenyl)-2-(4-methylphenyl)acetamide and to develop safer alternatives.

Synthesis Methods

N-(2-fluoro-5-nitrophenyl)-2-(4-methylphenyl)acetamide can be synthesized using a two-step process. The first step involves the reaction of 2-fluoro-5-nitroaniline with 4-methylbenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with acetic anhydride and a catalyst such as pyridine to yield N-(2-fluoro-5-nitrophenyl)-2-(4-methylphenyl)acetamide. The yield of N-(2-fluoro-5-nitrophenyl)-2-(4-methylphenyl)acetamide can be improved by optimizing the reaction conditions such as temperature, reaction time, and the amount of reagents used.

Scientific Research Applications

N-(2-fluoro-5-nitrophenyl)-2-(4-methylphenyl)acetamide has been studied for its potential use in various scientific research applications. One area of research is its use as a tool to investigate the role of cyclooxygenase-2 (COX-2) in inflammation and pain. COX-2 is an enzyme that is responsible for the production of prostaglandins, which are involved in the inflammatory response. N-(2-fluoro-5-nitrophenyl)-2-(4-methylphenyl)acetamide has been shown to selectively inhibit COX-2, which makes it a useful tool for studying the role of COX-2 in inflammation and pain.
Another area of research is the use of N-(2-fluoro-5-nitrophenyl)-2-(4-methylphenyl)acetamide as a potential treatment for various diseases such as cancer and Alzheimer's disease. N-(2-fluoro-5-nitrophenyl)-2-(4-methylphenyl)acetamide has been shown to have anticancer properties by inducing apoptosis (programmed cell death) in cancer cells. It has also been shown to have neuroprotective effects by reducing the production of amyloid-beta, which is a protein that is involved in the development of Alzheimer's disease.